Cas no 2228626-29-5 (tert-butyl N-4-fluoro-2-(piperidin-3-yloxy)phenylcarbamate)

• Product Name: tert-butyl N-4-fluoro-2-(piperidin-3-yloxy)phenylcarbamate
• CAS No: 2228626-29-5
• MF: C₁₆H₂₃FN₂O₃
• MW: 310.363827943802
• CID: 6558321
• PubChem ID: 165656856
• Update Time: 2025-06-27

tert-butyl N-4-fluoro-2-(piperidin-3-yloxy)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-fluoro-2-(piperidin-3-yloxy)phenylcarbamate
• 2228626-29-5
• tert-butyl N-[4-fluoro-2-(piperidin-3-yloxy)phenyl]carbamate
• EN300-1891828

• Inchi： 1S/C16H23FN2O3/c1-16(2,3)22-15(20)19-13-7-6-11(17)9-14(13)21-12-5-4-8-18-10-12/h6-7,9,12,18H,4-5,8,10H2,1-3H3,(H,19,20)
• InChI Key： GVULIIGRXXVXMB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)OC1CNCCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 310.16927076g/mol
• Monoisotopic Mass: 310.16927076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 59.6Ų

Additional information on tert-butyl N-4-fluoro-2-(piperidin-3-yloxy)phenylcarbamate

tert-butyl N-4-fluoro-2-(piperidin-3-yloxy)phenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-4-fluoro-2-(piperidin-3-yloxy)phenylcarbamate, with the CAS number 2228626-29-5, is a complex organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug development and advanced material synthesis. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the context of targeted drug delivery systems and bioactive molecules.

The molecular structure of tert-butyl N-4-fluoro-2-(piperidin-3-yloxy)phenylcarbamate is characterized by a piperidine ring, a fluorophenyl group, and a tert-butyl substituent. These structural elements contribute to its distinctive chemical properties, including enhanced stability, improved solubility, and unique reactivity. The presence of the piperidine ring, in particular, has been shown to enhance the molecule's ability to interact with biological targets, making it a promising candidate for drug design.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its potential as a building block for more complex molecules. Scientists have explored various synthetic pathways to optimize the production of tert-butyl N-4-fluoro-2-(piperidin-3-yloxy)phenylcarbamate, including catalytic methods and multi-component reactions. These advancements have not only improved the efficiency of synthesis but also opened new avenues for its application in diverse fields.

In terms of applications, this compound has shown promise in the development of advanced materials, such as stimuli-responsive polymers and self-healing materials. Its ability to undergo reversible chemical transformations under specific conditions makes it an ideal candidate for these applications. Additionally, studies have demonstrated its potential as a precursor for the synthesis of bioactive compounds, including anti-inflammatory agents and anticancer drugs.

The fluorophenyl group in the molecule plays a critical role in determining its electronic properties, which are essential for its functionality in various chemical reactions. Recent computational studies have provided insights into the electronic structure of this compound, revealing its potential as a versatile platform for further chemical modifications. These findings have been instrumental in guiding ongoing research efforts aimed at expanding its utility.

In conclusion, tert-butyl N-4-fluoro-2-(piperidin-3-yloxy)phenylcarbamate represents a significant advancement in organic chemistry. Its unique structure, coupled with its diverse applications, positions it as a key player in both academic research and industrial development. As research continues to uncover new possibilities for this compound, it is expected to play an increasingly important role in shaping the future of chemistry and materials science.